molecular formula C9H13NO2 B8714586 4-(2-Hydroxyethyl)-3,5-dimethyl-1h-pyrrole-2-carbaldehyde CAS No. 324570-81-2

4-(2-Hydroxyethyl)-3,5-dimethyl-1h-pyrrole-2-carbaldehyde

Cat. No.: B8714586
CAS No.: 324570-81-2
M. Wt: 167.20 g/mol
InChI Key: ZAXNONXVARBAJT-UHFFFAOYSA-N
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Description

4-(2-Hydroxyethyl)-3,5-dimethyl-1h-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

324570-81-2

Molecular Formula

C9H13NO2

Molecular Weight

167.20 g/mol

IUPAC Name

4-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrrole-2-carbaldehyde

InChI

InChI=1S/C9H13NO2/c1-6-8(3-4-11)7(2)10-9(6)5-12/h5,10-11H,3-4H2,1-2H3

InChI Key

ZAXNONXVARBAJT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(NC(=C1CCO)C)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

tert-Butyl 4-(2-acetoxyethyl)-3,5-dimethylpyrrole-2-carboxylate (15 g, 53 mmol) was dissolved in TFA (40 ml) and the solution was stirred at 40° C. under nitrogen for 10 min. The reaction mixture was then cooled to 0° C. and triethylorthoformate (9.6 ml, 58 mmol) was added dropwise. The mixture was allowed to warm up to 20° C. and was stirred for 1 hr before being poured into ice water. This was extracted with dichloromethane and the extracts were washed successively with 10% aqueous ammonia and water and dried over MgSO4. 4-(2-acetoxyethyl)-3,5-dimethylpyrrole-2-carboxaldehyde was purified by silica gel chromatography using (7:3) ethyl acetate:hexane. Yield 45%, m.p. 125–27° C. (water).
Name
tert-Butyl 4-(2-acetoxyethyl)-3,5-dimethylpyrrole-2-carboxylate
Quantity
15 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
9.6 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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